3-(4-(Methylsulfonyl)phenyl)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)propan-1-one

• IUPAC Name: 3-(4-methylsulfonylphenyl)-1-[3-(pyrimidin-2-ylamino)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C17H20N4O3S/c1-25(23,24)15-6-3-13(4-7-15)5-8-16(22)21-11-14(12-21)20-17-18-9-2-10-19-17/h2-4,6-7,9-10,14H,5,8,11-12H2,1H3,(H,18,19,20)
• InChI Key: YKZVNAUEBOYFJA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)N2CC(C2)NC3=NC=CC=N3
• Molecular Formula: C17H20N4O3S
• Molecular Weight: 360.4 g/mol

Description

3-(4-(Methylsulfonyl)phenyl)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C17H20N4O3S and its molecular weight is 360.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has been conducted on the synthesis of novel compounds incorporating sulfone groups and their evaluation for antimicrobial activities. A study by Alsaedi et al. (2019) synthesized a series of pyrazolo[1,5-a]pyrimidine derivatives containing phenylsulfonyl moiety, demonstrating significant antimicrobial activities, exceeding the activity of reference drugs in some cases. These compounds show promise in the development of new antimicrobial agents (Alsaedi, Farghaly, & Shaaban, 2019).

Antitubercular and Antioxidant Properties

Another study by Chandrashekaraiah et al. (2014) focused on synthesizing pyrimidine-azetidinone analogues, evaluating their antioxidant, in vitro antimicrobial, and antitubercular activities. This research presents the potential of such compounds to serve as bases for designing antibacterial and antitubercular drugs, highlighting the versatility of pyrimidine derivatives in medicinal chemistry (Chandrashekaraiah, Lingappa, Gowda, & Bhadregowda, 2014).

Serotonin 5-HT6 Receptor Antagonists

Investigations into the synthesis and activity of compounds containing the arylsulfonyl group have led to the development of potent serotonin 5-HT6 receptor antagonists. Ivachtchenko et al. (2013) synthesized new derivatives displaying significant antagonist activity, contributing to the understanding of structure-activity relationships in this area. This research aids in the pharmacophore model development for discovering new effective 5-HT6 antagonists (Ivachtchenko, Golovina, Kadieva, Kysil, & Mitkin, 2013).